molecular formula C18H19FN4O2S B2669783 N-(6-((4-((2-fluorophenyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)cyclopropanecarboxamide CAS No. 1021226-04-9

N-(6-((4-((2-fluorophenyl)amino)-4-oxobutyl)thio)pyridazin-3-yl)cyclopropanecarboxamide

Cat. No. B2669783
CAS RN: 1021226-04-9
M. Wt: 374.43
InChI Key: QTOUEHUQVXOPGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a heterocyclic compound with potential biological activities . It is a white solid and is not intended for human or veterinary use. It is available for research use only.


Molecular Structure Analysis

The molecular formula of this compound is C15H14FN3OS. The 1H NMR (300 MHz, DMSO-d6) δ is 13.68 (s, 1H), 10.81 (s, 1H), 9.52 (s, 2H), 9.28 (s, 1H), 8.61 (d, J = 8.2 Hz, 1H), 8.50 (dd, J = 8.2, 2.1 Hz, 1H), 7.73 (td, J = 7.9, 1.6 Hz, 1H), 7.43–7.20 (m, 3H) .


Physical And Chemical Properties Analysis

This compound is a white solid with a melting point of 285–286 °C . The yield is 42% . The molecular weight is 303.36.

Scientific Research Applications

Antimicrobial and Anticancer Properties

  • Synthesis of Fluorinated Amino-Heterocyclic Compounds: Research has explored the synthesis of new fluorine-substituted amino compounds bearing specific moieties for potential antimicrobial activity. The presence of fluorine and other specific functional groups could imply similar research interests for the compound (Bawazir & Abdel-Rahman, 2018).
  • Antitumor and Antimicrobial Synthesis: The development of compounds for antitumor and antimicrobial purposes often involves the synthesis of hybrid molecules with specific structural features, such as pyrazoles or pyrimidines, which may share similarities with the target compound, suggesting potential applications in developing treatments for cancer and infections (Riyadh, 2011).

Drug Discovery and Metabolism

  • Modification to Reduce Metabolism by Aldehyde Oxidase (AO): In drug discovery, the modification of compounds to reduce metabolism and increase bioavailability is a common practice. For compounds similar to the one , strategies to avoid AO-mediated oxidation have been explored, suggesting potential applications in enhancing the pharmacokinetic profiles of drugs (Linton et al., 2011).

Enaminone-Based Synthesis for Biological Activities

  • Building Blocks for Synthesis of Bioactive Compounds: Enaminones serve as precursors in the synthesis of various biologically active compounds, including those with potential antitumor and antimicrobial activities. This area of research could be relevant for compounds with similar structural elements, suggesting a route for the synthesis of bioactive derivatives (Riyadh, 2011).

properties

IUPAC Name

N-[6-[4-(2-fluoroanilino)-4-oxobutyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19FN4O2S/c19-13-4-1-2-5-14(13)20-16(24)6-3-11-26-17-10-9-15(22-23-17)21-18(25)12-7-8-12/h1-2,4-5,9-10,12H,3,6-8,11H2,(H,20,24)(H,21,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QTOUEHUQVXOPGD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C(=O)NC2=NN=C(C=C2)SCCCC(=O)NC3=CC=CC=C3F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19FN4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.